Cas no 61469-65-6 (3,9,10-Phenanthrenetricarbonitrile)

• Product Name: 3,9,10-Phenanthrenetricarbonitrile
• CAS No: 61469-65-6
• MF: C₁₇H₇N₃
• MW: 253.257582902908
• CID: 478165
• PubChem ID: 71395559
• Update Time: 2025-04-19

3,9,10-Phenanthrenetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,9,10-Phenanthrenetricarbonitrile
• phenanthrene-3,9,10-tricarbonitrile
• DTXSID30817168
• 61469-65-6

• Inchi： 1S/C17H7N3/c18-8-11-5-6-14-15(7-11)12-3-1-2-4-13(12)16(9-19)17(14)10-20/h1-7H
• InChI Key： PQWMTFJVEPRDJC-UHFFFAOYSA-N
• SMILES： N#CC1C(C#N)=C2C=CC=CC2=C2C=C(C#N)C=CC2=1

Computed Properties

• Exact Mass: 253.06411
• Monoisotopic Mass: 253.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37